9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one

• IUPAC Name: 4-(hydroxymethyl)-14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one
• InChI: InChI=1S/C15H10N2O2/c18-7-8-4-5-9-11(6-8)14-13-10(15(9)19)2-1-3-12(13)16-17-14/h1-6,18H,7H2,(H,16,17)
• InChI Key: IQLVKTRJFRLJGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)NN=C3C4=C(C2=O)C=CC(=C4)CO
• Molecular Formula: C15H10N2O2
• DSSTOX Substance ID: DTXSID00652609
• Molecular Weight: 250.25 g/mol
• CAS RN: 1076198-26-9

Description

9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one, also known as DBI, is a chemical compound that has been extensively studied for its potential therapeutic applications. DBI has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism Of Action

The mechanism of action of 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one is not fully understood, but it is believed to act through several pathways. 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has also been found to modulate the activity of several signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one can induce apoptosis, or programmed cell death, in cancer cells. 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has also been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In animal models, 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has been found to reduce inflammation and oxidative stress, as well as improve cognitive function.

Advantages And Limitations For Lab Experiments

9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one is relatively unstable and can degrade over time, which can affect the accuracy of experimental results. Additionally, the mechanism of action of 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one is not fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one research. One potential area of research is the development of 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one derivatives that exhibit improved stability and specificity. Another area of research is the investigation of the potential use of 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one and its potential therapeutic applications.

Synthesis Methods

9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one can be synthesized through a multistep process that involves the reaction of 2-nitrobenzaldehyde with ethyl acetoacetate, followed by reduction with sodium borohydride and cyclization with phosphorus oxychloride. This reaction produces a yellow crystalline powder that can be purified through recrystallization.

Scientific Research Applications

9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has been studied for its potential therapeutic applications in various fields of medicine. In cancer research, 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has been found to exhibit anti-proliferative effects on several cancer cell lines, including breast, lung, and colon cancer cells. 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has also been shown to inhibit tumor growth in animal models. In neurology, 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has been found to have neuroprotective effects, reducing the damage caused by ischemia and oxidative stress. 9-Hydroxymethyl-2H-dibenzo[cd,g]indazole-6-one has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to improve cognitive function in animal models.